Cas no 159824-95-0 (3-Thiophenecarbonitrile, 5-amino-)
159824-95-0 structure
Product Name:3-Thiophenecarbonitrile, 5-amino-
CAS No:159824-95-0
MF:C5H4N2S
MW:124.163659095764
CID:2102800
Update Time:2023-08-03
3-Thiophenecarbonitrile, 5-amino- Chemical and Physical Properties
Names and Identifiers
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- 5-aminothiophene-3-carbonitrile
- 3-Thiophenecarbonitrile, 5-amino-
- 5-Amino-3-thiophenecarboxylic acid; Nitrile
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- Inchi： 1S/C5H4N2S/c6-2-4-1-5(7)8-3-4/h1,3H,7H2
- InChI Key： ORVMQLXOEDROOJ-UHFFFAOYSA-N
- SMILES： S1C=C(C#N)C=C1N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 126
- Topological Polar Surface Area: 78
3-Thiophenecarbonitrile, 5-amino- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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